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Compound of Interest

Compound Name: 1-Bromobut-1-yne

Cat. No.: B1609917 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Bromobut-1-yne is a haloalkyne, a class of organic compounds characterized by a bromine

atom attached to a carbon-carbon triple bond. This structural feature imparts unique reactivity,

making it a valuable intermediate in organic synthesis. This document provides a

comprehensive overview of the known physical and chemical properties of 1-Bromobut-1-yne,

along with a representative experimental workflow for the synthesis and purification of related

bromoalkynes. Due to its nature as a synthetic intermediate, information regarding its specific

biological signaling pathways is not extensively documented in publicly available literature.

Core Physical Properties
The physical properties of 1-Bromobut-1-yne are summarized in the table below. These

properties are crucial for its handling, storage, and application in synthetic chemistry.
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Property Value

Molecular Formula C₄H₅Br[1]

Molecular Weight 131.99 g/mol [1]

Boiling Point 104.256 °C at 760 mmHg[2]

Density 1.461 g/cm³[2]

Refractive Index 1.4704 (at 20 °C)[2]

Flash Point 21.683 °C[2]

Vapor Pressure 36.1 mmHg at 25 °C[2]

Solubility
Soluble in organic solvents like ether and

chloroform; insoluble in water.[3]

Chemical Reactivity
1-Bromobut-1-yne is a versatile reagent in organic synthesis due to the reactivity of both the

bromine atom and the carbon-carbon triple bond.

Nucleophilic Substitution: The bromine atom can be displaced by various nucleophiles,

allowing for the introduction of different functional groups at the terminal position of the

butyne chain.[3]

Electrophilic and Radical Addition: The electron-rich triple bond is susceptible to electrophilic

and radical addition reactions. For instance, it can undergo halogenation and

hydrohalogenation. The addition of hydrogen halides to the alkyne moiety is a classic

example of an electrophilic addition reaction.[3]

Experimental Protocols: Synthesis and Purification
A specific, detailed experimental protocol for the synthesis of 1-Bromobut-1-yne is not readily

available in the cited literature. However, a general approach for the synthesis of bromoalkynes

often involves the reaction of a terminal alkyne with a suitable brominating agent or the

conversion of a corresponding alcohol. For illustrative purposes, the synthesis of a related
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compound, 1-bromobutane from butan-1-ol, provides a procedural framework that can be

adapted.[4][5]

Representative Synthesis of a Bromoalkane (1-Bromobutane)

This protocol describes the synthesis of 1-bromobutane from butan-1-ol and can serve as a

conceptual model for the synthesis of bromoalkynes from their corresponding alcohols.[4][5]

Reaction Setup: In a round-bottomed flask, sodium bromide (NaBr) is dissolved in water, and

butan-1-ol is added. The mixture is cooled in an ice bath.[4]

Acid Addition: Concentrated sulfuric acid (H₂SO₄) is added slowly with continuous stirring

while keeping the mixture cool. The sulfuric acid reacts with NaBr to generate hydrobromic

acid (HBr) in situ, which then reacts with the alcohol.[4]

Reflux: The reaction mixture is heated under reflux to drive the substitution reaction to

completion.

Distillation: The product, 1-bromobutane, is isolated from the reaction mixture by simple

distillation.[4]

Workup and Purification:

The distillate is transferred to a separatory funnel and washed with water to remove any

remaining acid and unreacted alcohol.[4]

The organic layer is then washed with a sodium hydroxide solution to neutralize any

remaining acidic impurities.[4]

The crude product is dried over an anhydrous drying agent, such as calcium chloride

(CaCl₂).[4]

Finally, the dried product is purified by a final distillation to yield pure 1-bromobutane.[5]

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the synthesis and purification of a

bromoalkyne.
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Caption: A generalized workflow for the synthesis and purification of a bromoalkyne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Bromobut-1-yne | C4H5Br | CID 10997082 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 1-Bromobut-1-yne｜lookchem [lookchem.com]

3. 1-Bromobut-1-yne | 50405-39-5 | Benchchem [benchchem.com]

4. docsity.com [docsity.com]

5. Synthesis of 1-Bromobutane_Chemicalbook [chemicalbook.com]

To cite this document: BenchChem. [Technical Guide: Physical and Chemical Properties of
1-Bromobut-1-yne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1609917#physical-properties-of-1-bromobut-1-yne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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